Phenosafranin Phenosafranin Safranin O is an organic chloride salt having 3,7-diamino-5-phenylphenazin-5-ium as the counterion. It is commonly used for staining Gram negative bacteria red in smears to contrast with the blue Gram positive organisms. It has a role as a fluorochrome, a histological dye and a photosensitizing agent. It contains a 3,7-diamino-5-phenylphenazin-5-ium.
Brand Name: Vulcanchem
CAS No.: 81-93-6
VCID: VC21097331
InChI: InChI=1S/C18H14N4.ClH/c19-12-6-8-15-17(10-12)22(14-4-2-1-3-5-14)18-11-13(20)7-9-16(18)21-15;/h1-11H,(H3,19,20);1H
SMILES: C1=CC=C(C=C1)[N+]2=C3C=C(C=CC3=NC4=C2C=C(C=C4)N)N.[Cl-]
Molecular Formula: C18H15ClN4
Molecular Weight: 322.8 g/mol

Phenosafranin

CAS No.: 81-93-6

Cat. No.: VC21097331

Molecular Formula: C18H15ClN4

Molecular Weight: 322.8 g/mol

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Phenosafranin - 81-93-6

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Description Safranin O is an organic chloride salt having 3,7-diamino-5-phenylphenazin-5-ium as the counterion. It is commonly used for staining Gram negative bacteria red in smears to contrast with the blue Gram positive organisms. It has a role as a fluorochrome, a histological dye and a photosensitizing agent. It contains a 3,7-diamino-5-phenylphenazin-5-ium.
CAS No. 81-93-6
Molecular Formula C18H15ClN4
Molecular Weight 322.8 g/mol
IUPAC Name 10-phenylphenazin-10-ium-2,8-diamine;chloride
Standard InChI InChI=1S/C18H14N4.ClH/c19-12-6-8-15-17(10-12)22(14-4-2-1-3-5-14)18-11-13(20)7-9-16(18)21-15;/h1-11H,(H3,19,20);1H
Standard InChI Key SOUHUMACVWVDME-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)[N+]2=C3C=C(C=CC3=NC4=C2C=C(C=C4)N)N.[Cl-]
Canonical SMILES C1=CC=C(C=C1)[N+]2=C3C=C(C=CC3=NC4=C2C=C(C=C4)N)N.[Cl-]

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